Cas no 70593-54-3 (4-Pyridinecarboxamide, 2,3,6-trichloro-)

• Product Name: 4-Pyridinecarboxamide, 2,3,6-trichloro-
• CAS No: 70593-54-3
• MF: C₆H₃Cl₃N₂O
• MW: 225.459818124771
• CID: 1744375
• PubChem ID: 85975714
• Update Time: 2025-04-21

4-Pyridinecarboxamide, 2,3,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2,3,6-trichloro-
• DTXSID401280867
• 70593-54-3

• Inchi： 1S/C6H3Cl3N2O/c7-3-1-2(6(10)12)4(8)5(9)11-3/h1H,(H2,10,12)
• InChI Key： HKWVDENJGTXBII-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=CC=1C(N)=O)Cl)Cl

Computed Properties

• Exact Mass: 223.93129
• Monoisotopic Mass: 223.931096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98